Cas no 2034309-53-8 (5-[3-(trifluoromethyl)benzoyl]-2-thia-5-azabicyclo[2.2.1]heptane)

• Product Name: 5-[3-(trifluoromethyl)benzoyl]-2-thia-5-azabicyclo[2.2.1]heptane
• CAS No: 2034309-53-8
• MF: C₁₃H₁₂F₃NOS
• MW: 287.300692558289
• CID: 5333481
• Update Time: 2025-11-06

5-[3-(trifluoromethyl)benzoyl]-2-thia-5-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• Methanone, 2-thia-5-azabicyclo[2.2.1]hept-5-yl[3-(trifluoromethyl)phenyl]-
• 5-[3-(trifluoromethyl)benzoyl]-2-thia-5-azabicyclo[2.2.1]heptane

• Inchi： 1S/C13H12F3NOS/c14-13(15,16)9-3-1-2-8(4-9)12(18)17-6-11-5-10(17)7-19-11/h1-4,10-11H,5-7H2
• InChI Key： FULPACGETWJJTF-UHFFFAOYSA-N
• SMILES： C(N1CC2CC1CS2)(C1=CC=CC(C(F)(F)F)=C1)=O

Additional information on 5-[3-(trifluoromethyl)benzoyl]-2-thia-5-azabicyclo[2.2.1]heptane

5-[3-(Trifluoromethyl)benzoyl]-2-thia-5-azabicyclo[2.2.1]heptane: A Comprehensive Overview

The compound 5-[3-(trifluoromethyl)benzoyl]-2-thia-5-azabicyclo[2.2.1]heptane, identified by the CAS number 2034309-53-8, is a structurally complex organic molecule with significant potential in various fields, particularly in pharmaceutical research and material science. This compound has garnered attention due to its unique bicyclic structure and the presence of a trifluoromethyl group, which contributes to its distinctive chemical properties.

Recent studies have highlighted the importance of bicyclic compounds like 5-[3-(trifluoromethyl)benzoyl]-2-thia-5-azabicyclo[2.2.1]heptane in drug design, especially in the development of bioactive molecules with enhanced stability and selectivity. The integration of a trifluoromethyl group into the benzoyl moiety not only enhances the compound's lipophilicity but also confers resistance to metabolic degradation, making it a promising candidate for drug delivery systems.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, cyclization, and functional group transformations. Researchers have optimized these steps to achieve higher yields and better purity, ensuring that the compound can be produced on a larger scale for further testing and application.

In terms of pharmacological activity, 5-[3-(trifluoromethyl)benzoyl]-2-thia-5-azabicyclo[2.2.1]heptane has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. This makes it a valuable tool in the study of enzyme kinetics and drug mechanism of action.

Moreover, the compound's ability to form stable complexes with metal ions has opened new avenues for its application in coordination chemistry and catalysis. Recent experiments have demonstrated its effectiveness as a ligand in transition metal complexes, which could lead to innovative catalysts for industrial chemical processes.

The structural uniqueness of this compound also makes it an interesting subject for computational chemistry studies. Advanced molecular modeling techniques have been employed to predict its electronic properties, reactivity, and interaction with biological targets, providing valuable insights into its potential applications.

In conclusion, 5-[3-(trifluoromethyl)benzoyl]-2-thia-5-azabicyclo[2.2.1]heptane stands out as a versatile molecule with diverse applications across multiple disciplines. Its continued exploration will undoubtedly contribute to advancements in both academic research and industrial innovation.